Cas no 1210-56-6 (MMTC)

• Product Name: MMTC
• CAS No: 1210-56-6
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 162692
• PubChem ID: 71028
• Update Time: 2025-04-19

MMTC Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indole,2,3,4,9-tetrahydro-6-methoxy-1-methyl-
• 6-methoxy-1-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
• adrenoglomerulotropin
• 1-Methyl-6-methoxy-1,2,3,4-tetrahydro-2-carboline
• 6-Methoxytetrahydroharman
• 1-Methyl-6-methoxy-1,2,3,4-tetrahydro-.beta.-carboline
• DIHYDRO-6-METHOXYHARMALAN
• 1-Methyl-6-methoxy-1,2, 3,4-tetrahydro-2-carboline
• 2,3,4,9-TETRAHYDRO-6-METHOXY-1-METHYL-1H-PYRIDO(3,4-B)INDOLE
• Oprea1_020374
• Mmthc
• .beta.-Carboline, 1,2,3,4-tetrahydro-6-methoxy-1-methyl-
• CHEMBL221811
• 9H-Pyrido(3,4-b)indole, 1,2,3,4-tetrahydro-6-methoxy-1-methyl-
• 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-6-methoxy-1-methyl-
• CCG-103193
• DTXSID20871835
• MMTC
• U18P8J9O2I
• AKOS004116723
• 1210-56-6
• SCHEMBL356345
• NCGC00163367-01
• 5-23-12-00070 (Beilstein Handbook Reference)
• AKOS022506354
• J-004434
• Q4057960
• ADRENOGLOMERULOTROPIN [MI]
• 1H-Pyrido(3,4-b)indole, 2,3,4,9-tetrahydro-6-methoxy-1-methyl-
• 1-Methyl-6-methoxy-1,2,3,4-tetrahydro-beta-carboline
• ChemDiv1_000195
• 6-Methoxy-1,2,3,4-tetrahydroharman
• IDI1_009222
• BRN 0747865
• EU-0066833
• BDBM50194444
• 6-Methoxy-1-methyl-2,3,4,9-tetrahydro-1H-beta-carboline #
• 6-MEO-THH
• UNII-U18P8J9O2I
• Oprea1_696504
• IFLab1_001355
• 6-Methoxy-1-methyl-1,2,3,4-tetrahydro-beta-carboline
• 6-METHOXYDIHYDROHARMALAN
• 6-Methoxy-1-methyl-1,2,3,4-tetrahydro-.beta.-carboline
• HMS587I19
• DTXCID80819455
• 2,3,4,9-Tetrahydro-6-methoxy-1-methyl-1H-pyrido[3,4-b]indole
• beta-Carboline, 1,2,3,4-tetrahydro-6-methoxy-1-methyl-

• Inchi： 1S/C13H16N2O/c1-8-13-10(5-6-14-8)11-7-9(16-2)3-4-12(11)15-13/h3-4,7-8,14-15H,5-6H2,1-2H3
• InChI Key： RDUORFDQRFHYBF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C1CCNC(C)C=1N2

Computed Properties

• Exact Mass: 216.12600
• Monoisotopic Mass: 216.126263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37
• XLogP3: 1.9

Experimental Properties

• Density: 1.0590 (rough estimate)
• Melting Point: 150-151°
• Boiling Point: 356.7°C (rough estimate)
• Flash Point: 195.2°C
• Refractive Index: 1.6450 (estimate)
• PSA: 37.05000
• LogP: 2.71200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids